Cas no 1804201-42-0 (4-(3-Methoxy-3-oxopropyl)-2-methylmandelic acid)

• Product Name: 4-(3-Methoxy-3-oxopropyl)-2-methylmandelic acid
• CAS No: 1804201-42-0
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 4939390
• Update Time: 2025-10-31

4-(3-Methoxy-3-oxopropyl)-2-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxy-3-oxopropyl)-2-methylmandelic acid

• Inchi： 1S/C13H16O5/c1-8-7-9(4-6-11(14)18-2)3-5-10(8)12(15)13(16)17/h3,5,7,12,15H,4,6H2,1-2H3,(H,16,17)
• InChI Key： PNKMABMNKAUDSA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1C)CCC(=O)OC

Computed Properties

• Exact Mass: 252.09977361 g/mol
• Monoisotopic Mass: 252.09977361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.8
• Molecular Weight: 252.26

Additional information on 4-(3-Methoxy-3-oxopropyl)-2-methylmandelic acid

4-(3-Methoxy-3-oxopropyl)-2-methylmandelic acid: A Comprehensive Overview

4-(3-Methoxy-3-oxopropyl)-2-methylmandelic acid, also known by its CAS registry number CAS No. 1804201-42-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid found in various plants and has been widely studied for its potential applications in medicine and cosmetics. The addition of the 3-methoxy-3-oxopropyl group to the mandelic acid backbone introduces unique chemical properties, making it a promising candidate for further research and development.

The structure of 4-(3-Methoxy-3-oxopropyl)-2-methylmandelic acid consists of a mandelic acid core with a methyl group at the 2-position and a substituted propyl group at the 4-position. The propyl group is further modified with a methoxy and an oxo (carbonyl) substituent, creating a complex molecular architecture that may contribute to its bioactivity. This compound has been synthesized through various methods, including nucleophilic substitution and condensation reactions, which have been optimized to improve yield and purity.

Recent studies have highlighted the potential of 4-(3-Methoxy-3-oxopropyl)-2-methylmandelic acid as a bioactive molecule with antioxidant and anti-inflammatory properties. In vitro assays have demonstrated its ability to scavenge free radicals, suggesting its potential application in the development of skincare products or as a dietary supplement to combat oxidative stress-related diseases. Additionally, preliminary pharmacokinetic studies indicate that this compound has good bioavailability, making it a viable candidate for further preclinical testing.

The synthesis of CAS No. 1804201-42-0 has also been explored using green chemistry principles, such as catalytic hydrogenation and enzymatic transformations, which reduce the environmental impact of its production. These methods not only enhance the sustainability of the synthesis process but also pave the way for large-scale manufacturing if future studies confirm its therapeutic potential.

In terms of applications, 4-(3-Methoxy-3-oxopropyl)-2-methylmandelic acid has shown promise in the field of drug discovery. Its structural similarity to known bioactive compounds suggests that it may serve as a lead molecule for the development of new drugs targeting specific diseases, such as neurodegenerative disorders or cardiovascular diseases. Furthermore, its ability to modulate cellular signaling pathways has been investigated, providing insights into its potential mechanisms of action.

The continued exploration of this compound's properties will undoubtedly contribute to advancements in both academic research and industrial applications. As researchers delve deeper into its structure-function relationships and bioavailability, the full potential of CAS No. 1804201-42-0 as a valuable chemical entity will continue to unfold.